![molecular formula C20H23N5O3S B3018596 5,6-dimethyl-3-(2-oxo-2-(3-((3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethyl)pyrimidin-4(3H)-one CAS No. 1705743-66-3](/img/structure/B3018596.png)
5,6-dimethyl-3-(2-oxo-2-(3-((3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethyl)pyrimidin-4(3H)-one
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Description
The compound of interest, 5,6-dimethyl-3-(2-oxo-2-(3-((3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethyl)pyrimidin-4(3H)-one, is a complex molecule that likely exhibits a range of biological activities due to its structural features. It contains several functional groups and heterocyclic components, such as a pyrimidinone, oxadiazole, and thiophene, which are often found in pharmacologically active compounds.
Synthesis Analysis
The synthesis of related heterocyclic compounds has been described in the literature. For instance, a derivative of isothiazolopyridinone was synthesized and its crystal structure was reported, providing insights into the possible synthetic routes for related compounds . Another study detailed the synthesis of a pyrimidinylsulfanylmethyl-oxadiazole derivative, starting from dichloromethylpyrimidine and proceeding through various intermediates, which could be relevant for the synthesis of the compound . Additionally, the synthesis of oxadiazolyl-chromones via the reaction of chloromethyl-oxadiazole with different amines, including piperidine, suggests a potential method for introducing the piperidinylmethyl moiety into similar structures .
Molecular Structure Analysis
The molecular structure of related compounds has been determined using crystallography. For example, the structure of a dimethylisothiazolopyridinone derivative revealed the presence of an amino tautomeric form in the crystalline state, which could be relevant for understanding the tautomeric preferences of the compound of interest . The molecular structures of pyrazole-carboxylate derivatives containing a dimethylpyrimidinylamino moiety have also been reported, which may provide insights into the electronic and steric effects of substituents on the pyrimidine ring of similar compounds .
Chemical Reactions Analysis
The reactivity of similar compounds has been explored in various studies. The reactions of a pyrimidinylsulfanylmethyl-oxadiazole derivative with carbon electrophiles resulted in the formation of S-alkyl and N-substituted derivatives, indicating the potential for diverse chemical modifications on the oxadiazole and thione moieties . This suggests that the compound of interest may also undergo a variety of chemical reactions, particularly at its oxadiazole and pyrimidine components.
Physical and Chemical Properties Analysis
While specific physical and chemical properties of the compound of interest are not directly reported, related studies provide some context. The crystallographic data of similar compounds, including cell constants and calculated densities, offer a glimpse into the solid-state properties that could be expected for the compound . The intramolecular and intermolecular hydrogen bonding patterns observed in pyrazole-carboxylate derivatives provide information on the potential solubility and stability of the compound, as hydrogen bonding can significantly influence these properties .
Scientific Research Applications
Synthesis and Biological Activities
Heterocyclic Compound Synthesis : Studies have focused on synthesizing novel heterocyclic compounds, including pyrazolopyrimidines and thiazolopyrimidines, derived from various precursors for applications in anti-inflammatory, analgesic, antimicrobial, and antiproliferative activities against cancer cell lines (Abu‐Hashem, Al-Hussain, Zaki, 2020), (Rahmouni et al., 2014).
Antibacterial and Antifungal Agents : The synthesis of 1,3,4-oxadiazole thioether derivatives has been explored for their potential antibacterial activities against various pathogens. This research indicates the role of heterocyclic compounds in developing new antimicrobial agents with specific action mechanisms (Song et al., 2017).
Anticancer Potential : The synthesis of new pyridopyrimidinone derivatives has been undertaken, with some showing promising antiproliferative activity against human cancer cell lines, indicating their potential as anticancer agents (Mallesha et al., 2012).
Herbicidal Activities : Research into the synthesis of compounds with pyrimidine and isoxazole moieties has revealed their potential herbicidal activities, suggesting applications in agriculture (Fu-b, 2014).
properties
IUPAC Name |
5,6-dimethyl-3-[2-oxo-2-[3-[(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]ethyl]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5O3S/c1-13-14(2)21-12-25(20(13)27)10-18(26)24-6-3-4-15(9-24)8-17-22-19(23-28-17)16-5-7-29-11-16/h5,7,11-12,15H,3-4,6,8-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZSQBUDSANNXGR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CN(C1=O)CC(=O)N2CCCC(C2)CC3=NC(=NO3)C4=CSC=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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